Cas no 2870674-73-8 (1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel- )

• Product Name: 1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel-
• CAS No: 2870674-73-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5563559
• Update Time: 2025-10-21

1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-(4R,8S)-6-(Phenylmethyl)-1,6-diazaspiro[3.4]octane-8-carboxylic acid (ACI)
• 1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel-

• Inchi： 1S/C14H18N2O2/c17-13(18)12-9-16(10-14(12)6-7-15-14)8-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2,(H,17,18)/t12-,14+/m0/s1
• InChI Key： PWTTVDWHBFYRFW-GXTWGEPZSA-N
• SMILES： C([C@@H]1CN(CC2C=CC=CC=2)C[C@]21NCC2)(=O)O

Additional information on 1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel-

Research Brief on 1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel- (CAS: 2870674-73-8)

In recent years, the compound 1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel- (CAS: 2870674-73-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic scaffold is recognized for its potential as a versatile building block in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its rigid spirocyclic core and functionalized carboxylic acid moiety, make it an attractive candidate for further exploration.

Recent studies have focused on the synthesis and optimization of 1,6-Diazaspiro[3.4]octane-8-carboxylic acid derivatives to enhance their pharmacological properties. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a scalable synthetic route for this compound, highlighting its improved yield and purity compared to previous methods. The study also explored the compound's reactivity, demonstrating its utility in forming amide bonds and other key linkages for drug-like molecules. These advancements are critical for streamlining the production of derivatives for high-throughput screening.

In addition to synthetic improvements, researchers have investigated the biological activity of this compound and its derivatives. Preliminary data from *in vitro* assays suggest that certain analogs exhibit promising inhibitory effects against specific kinases and proteases, which are implicated in cancer and inflammatory diseases. For instance, a derivative featuring a substituted phenyl group showed nanomolar affinity for a key oncology target, as reported in a 2024 *Bioorganic & Medicinal Chemistry Letters* article. These findings underscore the potential of this scaffold in designing next-generation inhibitors.

Further computational and structural studies have provided insights into the binding modes of 1,6-Diazaspiro[3.4]octane-8-carboxylic acid derivatives. Molecular docking simulations revealed that the spirocyclic core facilitates optimal orientation of functional groups within enzyme active sites, enhancing target engagement. This mechanistic understanding is being leveraged to guide the design of more potent and selective analogs, as discussed in a recent *ACS Chemical Biology* review.

Looking ahead, the continued exploration of 1,6-Diazaspiro[3.4]octane-8-carboxylic acid, 6-(phenylmethyl)-, (4R,8S)-rel- and its derivatives holds great promise for drug discovery. Ongoing research aims to expand the structural diversity of this scaffold and evaluate its efficacy in *in vivo* models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates, addressing unmet medical needs in oncology and beyond.